5-(Dimethylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile
Description
5-(Dimethylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. This compound is a heterocyclic organic molecule that contains both nitrogen and oxygen atoms in its ring structure.
Scientific Research Applications
Antimicrobial Activity
Oxazole derivatives have been extensively studied for their antimicrobial properties . They are known to exhibit significant antibacterial and antifungal activities, which make them valuable in the development of new antibiotics and antifungal agents . The variations in the oxazole ring structure can lead to different efficacy against various strains of bacteria and fungi, providing a broad spectrum of potential applications in combating infectious diseases.
Anticancer Properties
The presence of an oxazole moiety in a compound can contribute to anticancer activities . Oxazole derivatives have been shown to inhibit the growth of cancer cells by interfering with various cellular processes . Research in this field is particularly promising as it opens up possibilities for the development of novel chemotherapy agents that are more effective and have fewer side effects.
Anti-inflammatory Uses
Oxazole compounds can also serve as anti-inflammatory agents . They work by modulating the body’s inflammatory response, which is crucial in the treatment of chronic inflammatory diseases . This application is significant in the pharmaceutical industry for the development of medications that can help manage conditions like arthritis and asthma.
Antidiabetic Effects
Some oxazole derivatives have been identified to possess antidiabetic effects . They can play a role in regulating blood sugar levels, making them potential candidates for the treatment of diabetes . The exploration of these compounds could lead to new therapies that improve the quality of life for diabetic patients.
Anti-corrosive Applications
Beyond their biological activities, oxazole derivatives can be used as anti-corrosive agents for metals like stainless steel . This application is valuable in industrial settings where corrosion can lead to significant material degradation and economic loss.
Chelating Agents
Oxazole derivatives can act as chelating agents , binding to metals and forming stable complexes . This property is useful in various fields, including environmental remediation, where these compounds can be used to remove heavy metals from contaminated sites.
properties
IUPAC Name |
5-(dimethylamino)-2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-12-4-6-13(7-5-12)22-11-14-8-9-16(23-14)17-20-15(10-19)18(24-17)21(2)3/h4-9H,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGAMVVAUCPZNOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)N(C)C)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Dimethylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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